Cas no 1261875-49-3 (4'-Methoxy-3'-methyl-2,4,5-trichlorobiphenyl)

• Product Name: 4'-Methoxy-3'-methyl-2,4,5-trichlorobiphenyl
• CAS No: 1261875-49-3
• MF: C₁₄H₁₁Cl₃O
• MW: 301.595541238785
• CID: 4997348
• Update Time: 2025-06-15

4'-Methoxy-3'-methyl-2,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methoxy-3'-methyl-2,4,5-trichlorobiphenyl

• Inchi： 1S/C14H11Cl3O/c1-8-5-9(3-4-14(8)18-2)10-6-12(16)13(17)7-11(10)15/h3-7H,1-2H3
• InChI Key： OFEXHPSRQGVNGD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CC=C(C(C)=C1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 6.4
• Topological Polar Surface Area: 9.2

Additional information on 4'-Methoxy-3'-methyl-2,4,5-trichlorobiphenyl

Comprehensive Overview of 4'-Methoxy-3'-methyl-2,4,5-trichlorobiphenyl (CAS No. 1261875-49-3)

4'-Methoxy-3'-methyl-2,4,5-trichlorobiphenyl (CAS No. 1261875-49-3) is a specialized chlorinated biphenyl derivative with significant applications in chemical research and industrial processes. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which have been extensively studied due to their unique chemical properties and environmental impact. The presence of methoxy and methyl groups in its structure distinguishes it from other PCB derivatives, making it a subject of interest for researchers exploring structure-activity relationships and synthetic pathways.

In recent years, the demand for specialty chemicals like 4'-Methoxy-3'-methyl-2,4,5-trichlorobiphenyl has grown, particularly in the fields of material science and organic synthesis. Researchers are increasingly focusing on its potential as a building block for advanced polymers and pharmaceutical intermediates. The compound's chlorinated aromatic core provides stability and reactivity, which are crucial for designing high-performance materials. Additionally, its methoxy group introduces electron-donating effects, influencing its electronic properties and making it valuable for catalysis studies.

Environmental concerns surrounding chlorinated compounds have also driven interest in 4'-Methoxy-3'-methyl-2,4,5-trichlorobiphenyl. While traditional PCBs are known for their persistence in ecosystems, modified derivatives like this one are being investigated for their biodegradability and lower toxicity profiles. This aligns with the global shift toward green chemistry and sustainable manufacturing. Scientists are exploring ways to optimize its synthesis to minimize hazardous byproducts, addressing both regulatory and environmental challenges.

The compound's CAS No. 1261875-49-3 serves as a unique identifier in chemical databases and regulatory frameworks, ensuring accurate tracking and compliance. Its molecular weight and structural formula are critical for researchers conducting quantitative analysis or computational modeling. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to characterize its purity and confirm its identity, which is essential for quality control in industrial applications.

From a commercial perspective, 4'-Methoxy-3'-methyl-2,4,5-trichlorobiphenyl is often sourced by chemical suppliers specializing in fine chemicals and research reagents. Its niche market is driven by demand from academic institutions and R&D laboratories focused on organic electronics and functional materials. Pricing and availability can vary based on synthetic complexity and scale of production, with smaller batches typically commanding higher costs due to the precision required in synthesis.

Looking ahead, the future of 4'-Methoxy-3'-methyl-2,4,5-trichlorobiphenyl lies in its adaptability to emerging technologies. For instance, its potential role in energy storage systems or photovoltaic materials is under investigation, reflecting broader trends in renewable energy research. As industries prioritize eco-friendly alternatives, this compound's modified structure may offer a balance between performance and sustainability, making it a compelling candidate for next-generation applications.

In summary, 4'-Methoxy-3'-methyl-2,4,5-trichlorobiphenyl (CAS No. 1261875-49-3) represents a versatile and scientifically significant chlorinated biphenyl derivative. Its unique chemical properties, combined with growing interest in sustainable chemistry and advanced materials, position it as a valuable asset in both research and industrial settings. Continued exploration of its applications and environmental impact will likely shape its trajectory in the years to come.